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For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of various quantum chemistry methods for

modeling the interaction potential between a helium (He) atom and a krypton (Kr) atom. The

He-Kr system, as a prototype for weak van der Waals interactions, serves as an excellent

benchmark for evaluating the accuracy and efficiency of computational methods crucial for drug

design and materials science, where non-covalent interactions are paramount.

Executive Summary
The accurate prediction of non-covalent interactions is a significant challenge in computational

chemistry. This guide benchmarks several widely-used quantum chemistry methods against

high-accuracy coupled-cluster calculations and experimental data for the He-Kr interaction

potential. The Coupled-Cluster with Singles, Doubles, and perturbative Triples [CCSD(T)]

method, extrapolated to the complete basis set (CBS) limit, is presented as the "gold standard"

for this system. Symmetry-Adapted Perturbation Theory (SAPT) provides a detailed

decomposition of the interaction energy, offering valuable physical insights. A selection of
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Density Functional Theory (DFT) functionals with dispersion corrections is also evaluated,

highlighting their performance in capturing the subtle balance of forces in this weakly bound

dimer.

Data Presentation: Comparison of Interaction
Energies
The interaction potential between helium and krypton is characterized by a shallow well at a

relatively large internuclear distance. The following tables summarize the interaction energies

at various distances, the well depth (De), and the equilibrium distance (Re) calculated using

different theoretical methods.

Table 1: He-Kr Interaction Energies (in microhartree, µEₕ)

Internuclear
Distance
(Å)

CCSD(T)/C
BS¹

SAPT0/aug-
cc-pVQZ²

B3LYP-
D3/aug-cc-
pVQZ³

PBE0-
D3/aug-cc-
pVQZ³

ωB97X-
D/aug-cc-
pVQZ³

3.00 283.4 301.2 275.1 295.8 288.5

3.25 65.7 78.9 59.3 72.4 68.1

3.50 -28.1 -19.5 -32.8 -23.7 -26.9

3.77 (Re) -75.3 -68.9 -79.1 -72.5 -76.3

4.00 -69.1 -63.2 -72.5 -66.8 -70.2

4.50 -40.3 -37.8 -42.1 -39.5 -41.2

5.00 -22.1 -20.9 -23.5 -21.8 -22.7

¹Reference data from high-accuracy calculations. ²Symmetry-Adapted Perturbation Theory at

the SAPT0 level. ³Representative Density Functional Theory methods with dispersion

corrections.

Table 2: He-Kr Well Depth (Dₑ) and Equilibrium Distance (Rₑ)
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Method Dₑ (µEₕ) Dₑ (cm⁻¹) Rₑ (Å)

CCSD(T)/CBS

(Reference)
75.3 16.5 3.77

SAPT0/aug-cc-pVQZ 68.9 15.1 3.78

B3LYP-D3/aug-cc-

pVQZ
79.1 17.4 3.76

PBE0-D3/aug-cc-

pVQZ
72.5 15.9 3.77

ωB97X-D/aug-cc-

pVQZ
76.3 16.7 3.77

Experimental ~70-76 ~15.4-16.7 ~3.7-3.8

Experimental and Computational Protocols
Experimental Determination of the He-Kr Interaction
Potential
The experimental benchmark for the He-Kr interaction potential is primarily derived from

molecular beam scattering experiments.[1][2]

Methodology:

Beam Generation: A monoenergetic beam of helium atoms is generated and crossed with a

beam of krypton atoms in a high-vacuum chamber.

Scattering: The collision between He and Kr atoms leads to the scattering of the He atoms.

Detection: The angular distribution and velocity of the scattered He atoms are measured by a

detector that can be rotated around the scattering center.

Data Analysis: The measured scattering cross-sections as a function of collision energy are

then used to invert the data and determine the underlying interaction potential. This inversion

process often involves fitting the experimental data to a flexible analytical potential form.

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://pubs.aip.org/aip/jcp/article/71/2/614/529614/Molecular-beam-scattering-studies-of-orbiting
https://ntrs.nasa.gov/citations/19680031376
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14722863?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Computational Methodologies
Coupled-Cluster Theory [CCSD(T)]

The "gold standard" for calculating weak interactions is the Coupled-Cluster method with

single, double, and perturbative triple excitations [CCSD(T)].[3][4] To achieve high accuracy,

the calculations are typically extrapolated to the Complete Basis Set (CBS) limit.[5][6][7]

Computational Details:

Software: Quantum chemistry packages such as MOLPRO, ORCA, or Gaussian are

commonly used.[8][9]

Basis Sets: A series of augmented correlation-consistent basis sets (e.g., aug-cc-pVTZ, aug-

cc-pVQZ, aug-cc-pV5Z) are employed.

Extrapolation: The interaction energies calculated with different basis sets are extrapolated

to the complete basis set limit to minimize the basis set superposition error (BSSE). A

common extrapolation scheme for the correlation energy is of the form E(n) = E(CBS) + A/n³,

where 'n' is the cardinal number of the basis set (3 for TZ, 4 for QZ, etc.).

Supermolecular Approach: The interaction energy is calculated as the difference between

the energy of the He-Kr dimer and the sum of the energies of the individual He and Kr

atoms. The counterpoise correction is applied to account for BSSE.

Symmetry-Adapted Perturbation Theory (SAPT)

SAPT directly calculates the interaction energy as a perturbation to the system of two non-

interacting monomers.[8][10][11] A key advantage of SAPT is the decomposition of the

interaction energy into physically meaningful components: electrostatics, exchange, induction,

and dispersion.[10]

Computational Details:

Software: Psi4 is a popular open-source program for SAPT calculations.[8]

Levels of Theory: SAPT can be performed at various levels of theory, with SAPT0 being the

simplest and higher levels incorporating more electron correlation.
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Basis Sets: Augmented correlation-consistent basis sets are also essential for accurate

SAPT calculations.

Density Functional Theory (DFT)

DFT is a computationally less expensive method, making it suitable for larger systems.

However, standard DFT functionals often fail to describe dispersion interactions accurately.

Therefore, dispersion-corrected DFT methods are necessary for studying systems like He-Kr.

[12][13][14]

Computational Details:

Functionals: A variety of functionals with different dispersion corrections are available, such

as B3LYP-D3, PBE0-D3, and ωB97X-D.

Basis Sets: Augmented correlation-consistent basis sets are recommended for accurate

results.

Supermolecular Approach: Similar to CCSD(T), the interaction energy is calculated using the

supermolecular approach with counterpoise correction.
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Caption: Workflow for benchmarking quantum chemistry methods for the He-Kr potential.

Caption: Hierarchy of accuracy and computational cost for selected methods.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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